Cas no 211388-16-8 (1,3,4-Thiadiazol-2(3H)-one, 3-acetyl-5-amino- (9CI))

• Product Name: 1,3,4-Thiadiazol-2(3H)-one, 3-acetyl-5-amino- (9CI)
• CAS No: 211388-16-8
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• CID: 242386
• PubChem ID: 5323671
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2(3H)-one, 3-acetyl-5-amino- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2(3H)-one, 3-acetyl-5-amino- (9CI)
• 211388-16-8
• InChI=1/C4H5N3O2S/c1-2(8)7-4(9)10-3(5)6-7/h1H3,(H2,5,6
• 3-acetyl-5-amino-1,3,4-thiadiazol-2(3H)-one

• Inchi： 1S/C4H5N3O2S/c1-2(8)7-4(9)10-3(5)6-7/h1H3,(H2,5,6)
• InChI Key： BVGJUXQTEQULOX-UHFFFAOYSA-N
• SMILES： S1C(N)=NN(C(C)=O)C1=O

Computed Properties

• Exact Mass: 159.01024758g/mol
• Monoisotopic Mass: 159.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 101Ų